3-(2-ethoxyethyl)-1-methyl-7-phenyl-8-(o-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-(2-ethoxyethyl)-4-methyl-6-(2-methylphenyl)-7-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C25H25N5O3/c1-4-33-15-14-28-23(31)21-22(27(3)25(28)32)26-24-29(21)16-20(18-11-6-5-7-12-18)30(24)19-13-9-8-10-17(19)2/h5-13,16H,4,14-15H2,1-3H3
• InChI Key: YCHIMJVDLPCMNM-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C(=O)C2=C(N=C3N2C=C(N3C4=CC=CC=C4C)C5=CC=CC=C5)N(C1=O)C
• Molecular Formula: C25H25N5O3
• Molecular Weight: 443.5 g/mol

Description

The compound “3-(2-ethoxyethyl)-1-methyl-7-phenyl-8-(o-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” is a complex organic molecule. It contains an imidazo[2,1-f]purine core, which is a type of heterocyclic compound. This core is substituted with various functional groups including a 2-ethoxyethyl group, a methyl group, a phenyl group, and an o-tolyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The imidazo[2,1-f]purine core itself is a fused ring system containing two nitrogen atoms. The phenyl and o-tolyl groups are aromatic rings, while the 2-ethoxyethyl group contains an ether linkage.

Scientific Research Applications

Anticancer Activity

The imidazo[2,1-f]purine scaffold has been investigated for its potential as an anticancer agent. Researchers have explored the compound’s ability to inhibit specific kinases involved in cell proliferation and survival pathways. .

Anti-Inflammatory Properties

Imidazo[2,1-f]purine derivatives exhibit anti-inflammatory effects. They can modulate immune responses by interacting with specific receptors or enzymes involved in inflammation pathways. .

Neuroprotective Potential

Given its unique structure, this compound might have neuroprotective properties. Researchers have studied its effects on neuronal cell viability, oxidative stress, and neurotransmitter regulation. .

Antiviral Activity

Imidazo[2,1-f]purine derivatives have shown promise as antiviral agents. They can inhibit viral replication by targeting essential enzymes or proteins. .

Photophysical Applications

Certain imidazo[2,1-f]purine derivatives exhibit interesting photophysical properties. They can act as fluorescent probes or sensors due to their emission characteristics. .

Materials Science and Organic Electronics

The electron-rich imidazo[2,1-f]purine core can be incorporated into organic semiconductors. These materials find applications in organic photovoltaics (solar cells), organic field-effect transistors (OFETs), and light-emitting diodes (OLEDs). .